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Disclaimer: Sebuthylazine is a largely obsolete chlorotriazine herbicide, and its use is

discontinued in many regions. Consequently, recent research and detailed application protocols

for its combination with other herbicides are scarce. This document will utilize its closely related

and more recently studied analogue, terbuthylazine, as a representative model for a

photosystem II (PSII) inhibiting triazine herbicide. The principles and protocols described herein

for terbuthylazine combinations are intended to provide a framework for researchers and

scientists interested in the application of PSII-inhibiting herbicides in tank mixtures. Always

consult current local regulations and product labels before any application.

Introduction to Herbicide Combinations with PSII
Inhibitors
The practice of combining herbicides with different modes of action (MoA) is a cornerstone of

modern weed management. For a triazine herbicide like Sebuthylazine or Terbuthylazine,

which belongs to the WSSA (Weed Science Society of America) Group 5 and HRAC (Herbicide

Resistance Action Committee) Group C1, the primary goals of combination are:

Broadening the Weed Control Spectrum: PSII inhibitors are effective against many broadleaf

weeds but can be weaker on certain grass species. Combining them with a grass-effective

herbicide provides more comprehensive weed control.
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Managing and Delaying Herbicide Resistance: Relying on a single mode of action increases

the selection pressure for resistant weed biotypes. Tank mixing herbicides with different

MoAs is a key strategy to mitigate this risk.

Achieving Synergy: In some cases, the combined effect of two herbicides is greater than the

additive effect of each applied individually, a phenomenon known as synergism.[1]

Sebuthylazine and terbuthylazine are selective, systemic herbicides absorbed primarily

through the roots and translocated via the xylem.[2] They inhibit photosynthesis by blocking

electron transport at photosystem II.[2][3]

Data Presentation: Efficacy of Terbuthylazine
Combinations in Maize
Research has demonstrated the effectiveness of terbuthylazine in combination with other

herbicides, such as S-metolachlor and mesotrione, for weed control in maize.[2][4][5] These

combinations leverage multiple modes of action to provide broad-spectrum, residual control.

Terbuthylazine: Photosystem II inhibitor (WSSA Group 5)

S-metolachlor: Long-chain fatty acid synthesis inhibitor (WSSA Group 15)

Mesotrione: 4-HPPD inhibitor (WSSA Group 27)

The following tables summarize efficacy data from field trials.

Table 1: Pre-Emergence Application of Terbuthylazine + S-metolachlor for Weed Control in

Maize
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Weed Species
Terbuthylazine + S-
metolachlor Efficacy (%)

Reference

Echinochloa crus-galli

(Barnyardgrass)
83 [2]

Amaranthus retroflexus

(Redroot Pigweed)
91 [2]

Chenopodium album

(Common Lambsquarters)
88-91 [2]

Broadleaf Weeds (General) >93 [5]

Grass Weeds (General) >93 [5]

Table 2: Post-Emergence Application of Terbuthylazine Combinations for Weed Control in

Maize

Herbicide
Combination

Target Weeds Efficacy (%) Reference

Terbuthylazine (125

g/L) + Mesotrione (50

g/L)

Mixed Weed Flora 88.6 - 94.7 [4]

Terbuthylazine (326

g/L) + Mesotrione (50

g/L)

Mixed Weed Flora 81.9 - 92.8 [4]

Terbuthylazine (1200

g/ha) + Glyphosate

Commelina

benghalensis
85.0 - 91.3 [6]

Terbuthylazine (1200

g/ha) + Glyphosate
Grass Weeds up to 87.5 [6][7]

Atrazine + Mesotrione

+ Glyphosate
Grass Weeds 70.0 [6][7]
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The following are generalized protocols for conducting field trials to evaluate herbicide

combinations. These should be adapted based on specific research objectives, local

conditions, and regulatory guidelines.

Protocol 1: Field Efficacy and Phytotoxicity of a Pre-Emergence Herbicide Tank Mix

Objective: To evaluate the weed control efficacy and crop safety of a pre-emergence tank

mix of Terbuthylazine and S-metolachlor in maize.

Materials and Equipment:

Certified maize seed

Commercial formulations of Terbuthylazine and S-metolachlor

Research plot sprayer calibrated for the desired output

Plot marking equipment (stakes, measuring tapes)

Personal Protective Equipment (PPE)

Data collection tools (quadrats, scales, notebooks)

Experimental Design:

Randomized Complete Block Design (RCBD) with 4 replicates.[8]

Treatments should include:

Untreated Control

Terbuthylazine alone

S-metolachlor alone

Terbuthylazine + S-metolachlor tank mix

Plot size: e.g., 3 meters wide by 10 meters long.
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Procedure:

Site Preparation: Select a field with uniform soil type and a known, representative weed

population. Perform primary and secondary tillage as required for maize planting.

Planting: Plant maize at the recommended seeding rate and depth.

Herbicide Application: Apply herbicides within 48 hours of planting, before crop or weed

emergence.[9] Use a calibrated research plot sprayer with appropriate nozzles and

pressure to ensure uniform coverage. Record environmental conditions (temperature,

humidity, wind speed) at the time of application.

Activation: Most pre-emergence herbicides require rainfall or irrigation (approx. 1-2 cm) for

activation and movement into the soil where weed seeds germinate.[10]

Data Collection:

Weed Control Efficacy: At 28 and 56 days after treatment (DAT), count weed density by

species within two 0.25 m² quadrats randomly placed in each plot. Collect above-ground

weed biomass from these quadrats, dry to constant weight, and record.

Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 DAT using the European

Weed Research Council (EWRC) rating scale (1=no effect, 9=complete kill).[11][12]

Note any symptoms such as stunting, chlorosis, or necrosis.

Yield: At crop maturity, harvest the central rows of each plot, adjust for moisture content,

and calculate the yield (e.g., in tonnes/hectare).

Data Analysis:

Analyze weed density, biomass, and crop yield data using Analysis of Variance (ANOVA).

If the ANOVA indicates significant treatment effects, perform a mean separation test (e.g.,

Tukey's HSD) to compare treatment means.

Calculate the expected efficacy for the tank mix using Colby's method and compare it to

the observed efficacy to determine if the interaction is synergistic, antagonistic, or additive.
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[13][14]

Colby's Formula: Expected % Control (E) = X + Y - (XY/100), where X and Y are the

percent control from herbicides A and B applied alone, respectively.[15]

Protocol 2: Post-Emergence Evaluation of Terbuthylazine + Mesotrione

Objective: To assess the efficacy of a post-emergence tank mix of Terbuthylazine and

Mesotrione on emerged weeds in maize.

Procedure: This protocol follows the same principles as Protocol 1, with the following key

modifications:

Application Timing: Apply herbicides when the maize crop is at the V2-V4 growth stage

and target weeds are young and actively growing (e.g., 5-10 cm in height).[5]

Adjuvants: Include a recommended adjuvant (e.g., non-ionic surfactant or crop oil

concentrate) as specified on the herbicide labels to improve foliar uptake.

Data Collection: Conduct initial weed counts and staging immediately before application to

establish the baseline. Subsequent efficacy and phytotoxicity assessments follow the

same schedule as the pre-emergence trial.

Visualizations
The following diagrams illustrate key concepts related to the application of triazine herbicides.
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Mechanism of Photosystem II Inhibiting Herbicides
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Caption: Mode of action for PSII-inhibiting triazine herbicides.
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Workflow for a Herbicide Combination Field Trial
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Caption: General experimental workflow for herbicide combination trials.
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Logical Relationship of Herbicide Combination Strategy

Tank-Mix Partners for Broader Spectrum & Resistance Management
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Caption: Herbicide combination strategy for broad-spectrum control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Calculating Synergistic and Antagonistic Responses of Herbicide Combinations | Semantic
Scholar [semanticscholar.org]

2. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b166565?utm_src=pdf-body-img
https://www.benchchem.com/product/b166565?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/Calculating-Synergistic-and-Antagonistic-Responses-Colby/625d569dc07dd7973f3555932008222159acfe92
https://www.semanticscholar.org/paper/Calculating-Synergistic-and-Antagonistic-Responses-Colby/625d569dc07dd7973f3555932008222159acfe92
https://www.researchgate.net/publication/296465525_Synergy_of_mesotrione_S-metolachlor_and_terbuthylazine_in_weed_control_strategies_in_maize
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]

4. researchgate.net [researchgate.net]

5. nzpps.org [nzpps.org]

6. scielo.br [scielo.br]

7. scielo.br [scielo.br]

8. Experimental design matters for statistical analysis: how to handle blocking - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. Preemergence Herbicide Application Timings: Pros and Cons | Integrated Crop
Management [crops.extension.iastate.edu]

10. Preemergence Herbicide Application Considerations for 2024 [extension.sdstate.edu]

11. Assessing Phytotoxic Effects of Herbicides and Their Impact on Potato Cultivars in
Agricultural and Environmental Contexts[v1] | Preprints.org [preprints.org]

12. pp1.eppo.int [pp1.eppo.int]

13. ncwss.org [ncwss.org]

14. scispace.com [scispace.com]

15. swfrec.ifas.ufl.edu [swfrec.ifas.ufl.edu]

To cite this document: BenchChem. [Application Notes and Protocols for Sebuthylazine in
Combination with Other Herbicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166565#sebuthylazine-application-in-combination-
with-other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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